1-(5-Bromopyrimidin-4-yl)piperidine-4-carboxamide
Cat. No. B8367751
M. Wt: 285.14 g/mol
InChI Key: SPNOLGZPXLISTI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08778925B2
Procedure details
To a solution of 5-bromo-4-chloropyrimidine hydrochloride 21 (0.10 g, 0.36 mmol) in DMF (2 mL) was added triethylamine (0.51 mL, 3.6 mmol). After stirring for 30 min, a solution of isonipecotamide (0.14 g, 1.1 mmol) in DMF (2 mL) was added and the mixture was stirred at r.t. for a further 16 h. The mixture was poured into a saturated solution of sodium hydrogen carbonate (50 mL) and extracted with EtOAc (2×25 mL). The combined organic extracts were washed with water (25 mL), brine (25 mL), dried (MgSO4) and concentrated under reduced pressure. The crude product was purified by flash column chromatography on silica gel (CH2Cl2, MeOH, 98:2) to furnish the title compound as a white solid (60 mg, 58%), m.p. 188-190° C.; umax (CHCl3)/cm−1 3012, 2853, 1682, 1566, 1447, 1359, 1144, 1017, 950; m/z (ESI) C10H14BrN4O requires 285.0346, found [M+H]+ 285.0344.
Name
Yield
58%
Identifiers
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REACTION_CXSMILES
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Cl.[Br:2][C:3]1[C:4](Cl)=[N:5][CH:6]=[N:7][CH:8]=1.C(N(CC)CC)C.[NH:17]1[CH2:25][CH2:24][CH:20]([C:21]([NH2:23])=[O:22])[CH2:19][CH2:18]1.C(=O)([O-])O.[Na+]>CN(C=O)C>[Br:2][C:3]1[C:4]([N:17]2[CH2:25][CH2:24][CH:20]([C:21]([NH2:23])=[O:22])[CH2:19][CH2:18]2)=[N:5][CH:6]=[N:7][CH:8]=1 |f:0.1,4.5|
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Inputs
Step One
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Name
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|
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Quantity
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0.1 g
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Type
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reactant
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Smiles
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Cl.BrC=1C(=NC=NC1)Cl
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Name
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Quantity
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0.51 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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|
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Quantity
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2 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Two
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Name
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|
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Quantity
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0.14 g
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Type
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reactant
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Smiles
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N1CCC(C(=O)N)CC1
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Name
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|
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Quantity
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2 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Three
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Name
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Quantity
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50 mL
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Type
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reactant
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Smiles
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C(O)([O-])=O.[Na+]
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Conditions
Stirring
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Type
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CUSTOM
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Details
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After stirring for 30 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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the mixture was stirred at r.t. for a further 16 h
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Duration
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16 h
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with EtOAc (2×25 mL)
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WASH
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Type
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WASH
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Details
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The combined organic extracts were washed with water (25 mL), brine (25 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (MgSO4)
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
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The crude product was purified by flash column chromatography on silica gel (CH2Cl2, MeOH, 98:2)
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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|
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Type
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product
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Smiles
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BrC=1C(=NC=NC1)N1CCC(CC1)C(=O)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 60 mg | |
| YIELD: PERCENTYIELD | 58% | |
| YIELD: CALCULATEDPERCENTYIELD | 58.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
